Cas no 2228391-84-0 (4-fluoro-N,N-dimethyl-2-(prop-2-yn-1-yl)aniline)

• Product Name: 4-fluoro-N,N-dimethyl-2-(prop-2-yn-1-yl)aniline
• CAS No: 2228391-84-0
• MF: C₁₁H₁₂FN
• MW: 177.218086242676
• CID: 6054907
• PubChem ID: 165664036
• Update Time: 2025-10-31

4-fluoro-N,N-dimethyl-2-(prop-2-yn-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N,N-dimethyl-2-(prop-2-yn-1-yl)aniline
• 2228391-84-0
• EN300-1757511

• Inchi： 1S/C11H12FN/c1-4-5-9-8-10(12)6-7-11(9)13(2)3/h1,6-8H,5H2,2-3H3
• InChI Key： RKOUEFKLFQKKSG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC#C)N(C)C

Computed Properties

• Exact Mass: 177.095377549g/mol
• Monoisotopic Mass: 177.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 3.2Ų

Additional information on 4-fluoro-N,N-dimethyl-2-(prop-2-yn-1-yl)aniline

Comprehensive Overview of 4-fluoro-N,N-dimethyl-2-(prop-2-yn-1-yl)aniline (CAS No. 2228391-84-0)

4-fluoro-N,N-dimethyl-2-(prop-2-yn-1-yl)aniline (CAS No. 2228391-84-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its fluoro and propargyl functional groups, is part of a growing class of aniline derivatives that are being explored for their versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in its role as a building block for more complex molecules, particularly in the development of small-molecule drugs and crop protection agents.

The molecular structure of 4-fluoro-N,N-dimethyl-2-(prop-2-yn-1-yl)aniline features a fluorinated aromatic ring, which is known to enhance the bioavailability and metabolic stability of compounds in biological systems. This attribute makes it a valuable candidate for medicinal chemistry applications, where fluorine substitution is often employed to optimize drug-like properties. Additionally, the propargyl group (prop-2-yn-1-yl) introduces reactivity that can be leveraged in click chemistry and other bioorthogonal reactions, which are pivotal in modern drug discovery and bioconjugation techniques.

In the context of current research trends, 4-fluoro-N,N-dimethyl-2-(prop-2-yn-1-yl)aniline aligns with the growing demand for fluorinated compounds in the pharmaceutical industry. Fluorination is a hot topic in drug design, as evidenced by the increasing number of FDA-approved drugs containing fluorine atoms. The compound’s potential as a precursor for kinase inhibitors or GPCR modulators is particularly noteworthy, given the prominence of these targets in treating diseases such as cancer and neurological disorders. Moreover, its application in agrochemicals is being explored, as fluorine-containing compounds often exhibit enhanced pesticidal or herbicidal activity.

From a synthetic perspective, 4-fluoro-N,N-dimethyl-2-(prop-2-yn-1-yl)aniline offers several advantages. Its N,N-dimethyl moiety provides steric and electronic effects that can influence reaction outcomes, while the propargyl group serves as a handle for further functionalization. This makes the compound a versatile intermediate in multistep synthesis, enabling the construction of diverse molecular architectures. Researchers are also investigating its use in polymer chemistry, where its reactive groups could contribute to the development of novel materials with tailored properties.

The safety and handling of 4-fluoro-N,N-dimethyl-2-(prop-2-yn-1-yl)aniline are critical considerations for laboratory and industrial use. While it is not classified as a hazardous substance under standard regulations, proper personal protective equipment (PPE) and ventilation are recommended when working with this compound. Its stability under various conditions is an area of ongoing study, particularly in the context of storage and transportation protocols. These aspects are essential for ensuring its safe integration into research and production workflows.

Looking ahead, the future of 4-fluoro-N,N-dimethyl-2-(prop-2-yn-1-yl)aniline appears promising, with potential expansions into green chemistry and sustainable synthesis methodologies. As the scientific community continues to prioritize environmentally friendly practices, the development of efficient and low-waste synthetic routes for this compound will likely gain traction. Furthermore, its role in high-throughput screening and combinatorial chemistry could open new avenues for discovering bioactive molecules, reinforcing its relevance in both academic and industrial settings.

In summary, 4-fluoro-N,N-dimethyl-2-(prop-2-yn-1-yl)aniline (CAS No. 2228391-84-0) represents a compelling example of how functionalized anilines can drive innovation across multiple scientific disciplines. Its combination of fluorine and propargyl functionalities, coupled with its synthetic versatility, positions it as a valuable tool for researchers tackling some of today’s most pressing challenges in drug discovery, material science, and beyond. As interest in tailored organic intermediates grows, this compound is poised to play an increasingly important role in advancing cutting-edge research and development.